Cas no 89326-67-0 (Benzenebutanoic acid, 4-(1-oxopropyl)-, ethyl ester)

• Product name: Benzenebutanoic acid, 4-(1-oxopropyl)-, ethyl ester
• CAS No: 89326-67-0
• MF: C₁₅H₂₀O₃
• MW: 248.3175
• CID: 604157
• PubChem ID: 71323608

Benzenebutanoic acid, 4-(1-oxopropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-(1-oxopropyl)-, ethyl ester
• ethyl 4-(4-propanoylphenyl)butanoate
• 89326-67-0
• DTXSID70753177

• Inchi： InChI=1S/C15H20O3/c1-3-14(16)13-10-8-12(9-11-13)6-5-7-15(17)18-4-2/h8-11H,3-7H2,1-2H3
• InChI Key： CUFUBSJXHIDHAT-UHFFFAOYSA-N
• SMILES： CCC(=O)C1=CC=C(C=C1)CCCC(=O)OCC

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 2.9